Cas no 6614-96-6 (Cholesteryl sulfate potassium salt)

Cholesteryl sulfate potassium salt Properties

Names and Identifiers

• Cholesteryl sulfate potassium salt
• Cholesteryl potassium sulfate
• Potassium cholesterol sulfate
• CHOLESTEROL SULFATE POTASSIUM(KCS)
• CHOLESTEROLPOTASSIUMSULFATE
• cholesteryl-hydrogen sulfate,potassium cholesteryl sulfate
• Cholesteryl-hydrogensulfat,Kalium-cholesterylsulfat
• KCS
• POTASSIUM CHOLESTEROL SULFATE (KCS)
• POTASSIUM CHOLESTERYL SULFATE
• potassium cholesteryl sulphate
• 6614-96-6
• FT-0636193
• Potassium (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl sulfate
• +Expand

• MDL： MFCD00201289
• InChIKey： DXURYUGUMKTQBU-ARGVXMBRSA-M
• Inchi： 1S/C27H46O4S.K/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(31-32(28,29)30)13-15-26(20,4)25(22)14-16-27(23,24)5;/h9,18-19,21-25H,6-8,10-17H2,1-5H3,(H,28,29,30);/q;+1/p-1/t19-,21?,22?,23-,24?,25?,26+,27-;/m1./s1
• SMILES： [K+].CC(CCC[C@H]([C@H]1CCC2C3CC=C4CC(CC[C@]4(C)C3CC[C@]12C)OS([O-])(=O)=O)C)C

Computed Properties

• Exact Mass: 504.26800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 504.268
• Heavy Atom Count: 33
• Complexity: 819
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• LogP: 7.95400
• PSA: 74.81000